Cas no 37789-59-6 ( )

• Product Name: &nbsp
• CAS No: 37789-59-6
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 922626
• PubChem ID: 318045
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-N,2-N,4-N,6-tetramethyl-5-nitropyrimidine-2,4-diamine
• DTXSID20312298
• 37789-59-6
• NSC-252071
• DS-011694
• N2,N4,6-TETRAMETHYL-5-NITRO-2,4-PYRIMIDINEDIAMINE
• NSC252071
• N,n,n,6-tetramethyl-5-nitro-pyrimidine-2,4-diamine
•  

• Inchi： 1S/C8H13N5O2/c1-5-6(13(14)15)7(9-2)11-8(10-5)12(3)4/h1-4H3,(H,9,10,11)
• InChI Key： DOVRDOKBEGKCHZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(NC)N=C(N=C1C)N(C)C)=O

Computed Properties

• Exact Mass: 211.10709
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 84.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds